Cas no 1234844-87-1 (Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate)

• Product Name: Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate
• CAS No: 1234844-87-1
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• MDL: MFCD22377174
• CID: 4564095
• Update Time: 2025-05-19

Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2,2-diMethyl-2,3-dihydrobenzofuran-7-carboxylate
• 7-Benzofurancarboxylic acid, 5-chloro-2,3-dihydro-2,2-dimethyl-, methyl ester
• Methyl 5-chloro-2,2-dimethyl-3H-1-benzofuran-7-carboxylate
• Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate

• MDL： MFCD22377174
• Inchi： 1S/C12H13ClO3/c1-12(2)6-7-4-8(13)5-9(10(7)16-12)11(14)15-3/h4-5H,6H2,1-3H3
• InChI Key： DMODIJOJLFQBKK-UHFFFAOYSA-N
• SMILES： O1C2=C(C(OC)=O)C=C(Cl)C=C2CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 346.3±42.0 °C at 760 mmHg
• Flash Point: 143.0±26.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate

Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate (CAS No. 1234844-87-1): A Comprehensive Overview

Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate, identified by its CAS number 1234844-87-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the benzofuran class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate features a benzofuran core substituted with a chloro group at the 5-position and a carboxylate ester at the 7-position. The presence of these functional groups contributes to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists seeking to develop novel bioactive molecules.

In recent years, there has been a growing interest in benzofuran derivatives due to their reported pharmacological effects. Studies have demonstrated that compounds within this class exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate is its potential as a precursor in the synthesis of more complex pharmacophores. The chloro and ester functionalities provide multiple sites for chemical modification, allowing researchers to tailor the molecule's properties for specific biological targets. This flexibility has been exploited in several synthetic strategies aimed at developing novel drug candidates.

Recent advancements in computational chemistry have also highlighted the importance of Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate in drug design. Molecular modeling studies have shown that this compound can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the optimization of its structure to enhance binding affinity and improve pharmacokinetic profiles.

The synthesis of Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination step is particularly critical, as it introduces the key functional group responsible for many of the compound's biological activities. Recent improvements in synthetic methodologies have enabled more efficient and sustainable production processes for this compound.

In conclusion, Methyl 5-Chloro-2,2-Dimethyl-2,3-Dihydrobenzofuran-7-Carboxylate (CAS No. 1234844-87-1) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and reported biological activities make it a valuable compound for further research in pharmaceutical chemistry. As our understanding of its properties continues to grow, so too will its potential applications in medicine and drug discovery.